Ethyl 2-(2-aminobenzoyl)hydrazine-1-carboxylate

• CAS No.: 30481-61-9
• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• IUPAC Name: ethyl N-[(2-aminobenzoyl)amino]carbamate
• InChI: InChI=1S/C10H13N3O3/c1-2-16-10(15)13-12-9(14)7-5-3-4-6-8(7)11/h3-6H,2,11H2,1H3,(H,12,14)(H,13,15)
• InChI Key: YBWPQTGVDCIRDA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NNC(=O)C1=CC=CC=C1N

Description

Ethyl 2-(2-aminobenzoyl)hydrazine-1-carboxylate is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 16.3 g of isatoic anhydride, 10.4 g of ethyl carbazate and 50 ml of ethanol was heated to reflux for 3 hours. After the reaction mixture was allowed to cool to around room temperature, ethyl acetate was added thereto and the mixture was washed with water two times. The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The resulting residue was washed with methyl tert-butyl ether to obtain 14.9 g of N-(2-aminobenzoyl)-N′-ethoxycarbonylhydrazine of the formula: